Cas no 117903-09-0 (Acetamide,N-[4-(1,6-dihydro-3-methyl-6-oxo-4-pyridazinyl)phenyl]-)
117903-09-0 structure
Product Name:Acetamide,N-[4-(1,6-dihydro-3-methyl-6-oxo-4-pyridazinyl)phenyl]-
CAS No:117903-09-0
MF:C13H13N3O2
MW:243.261222600937
CID:153523
PubChem ID:3088392
Update Time:2025-04-19
Acetamide,N-[4-(1,6-dihydro-3-methyl-6-oxo-4-pyridazinyl)phenyl]- Chemical and Physical Properties
Names and Identifiers
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- Acetamide,N-[4-(1,6-dihydro-3-methyl-6-oxo-4-pyridazinyl)phenyl]-
- N-[4-(3-methyl-6-oxo-1H-pyridazin-4-yl)phenyl]acetamide
- N-(4-(1,6-Dihydro-3-methyl-6-oxo-pyridazinyl)phenyl)acetamide
- DTXSID50151950
- 5-(p-Acetylaminophenyl)-6-methyl-3(2H)-pyridazinone
- 117903-09-0
- Acetamide, N-(4-(1,6-dihydro-3-methyl-6-oxo-4-pyridazinyl)phenyl)-
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- Inchi: 1S/C13H13N3O2/c1-8-12(7-13(18)16-15-8)10-3-5-11(6-4-10)14-9(2)17/h3-7H,1-2H3,(H,14,17)(H,16,18)
- InChI Key: BIQIUSVXYMBFJK-UHFFFAOYSA-N
- SMILES: O=C1C=C(C(C)=NN1)C1C=CC(=CC=1)NC(C)=O
Computed Properties
- Exact Mass: 243.10089
- Monoisotopic Mass: 243.100776666g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 18
- Rotatable Bond Count: 2
- Complexity: 418
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 0.4
- Topological Polar Surface Area: 70.6Ų
Experimental Properties
- PSA: 70.56
Acetamide,N-[4-(1,6-dihydro-3-methyl-6-oxo-4-pyridazinyl)phenyl]- Related Literature
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Hailing Chen,Lu Yin,Meng Liu,Laibing Wang,Michiya Fujiki,Wei Zhang RSC Adv., 2019,9, 4849-4856
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Mei Zhang,Jingjing Guo,Tingting Liu,Zhanyu He,Majeed Irfan,Zujin Zhao,Zhuo Zeng J. Mater. Chem. C, 2020,8, 14919-14924
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Bidou Wang,Xifeng Chen Analyst, 2014,139, 5695-5699
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Robert P. Davies,Maria A. Giménez,Laura Patel,Andrew J. P. White Dalton Trans., 2008, 5705-5707
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James D. Kirkham,Patrick M. Delaney,George J. Ellames,Eleanor C. Row,Joseph P. A. Harrity Chem. Commun., 2010,46, 5154-5156
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